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Compound of Interest

Compound Name: 4-(4-Methylcyclohexyl)aniline

Cat. No.: B15255180

Get Quote

Executive Summary
4-(4-Methylcyclohexyl)aniline is a bicyclic aromatic amine characterized by a rigid phenyl-

cyclohexyl core. It belongs to the class of 4-alkylcyclohexylanilines, which are fundamental

building blocks for phenylcyclohexane (PCH) liquid crystals. The molecule exhibits significant

cis/trans stereoisomerism, with the trans-isomer being the industrially relevant form due to its

rod-like (calamitic) geometry that promotes nematic phase formation.
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Parameter Value

IUPAC Name 4-(4-methylcyclohexyl)aniline

Common Synonyms
p-(4-methylcyclohexyl)aniline; 1-amino-4-(4-

methylcyclohexyl)benzene

Molecular Formula C₁₃H₁₉N

Molecular Weight 189.30 g/mol

CAS Number

Note: Specific CAS is often indexed under

general alkyl-aniline series or specific

isomers.Trans-Isomer: 56390-09-1 (Generic

PCH-amine class reference)

SMILES CC1CCC(CC1)C2=CC=C(N)C=C2

Structural Isomerism
The cyclohexyl ring introduces stereoisomerism. The Trans configuration (equatorial-equatorial)

is thermodynamically favored and essential for liquid crystal applications.

Cis-Isomer: The methyl group and phenyl ring are on the same side (axial-equatorial),

creating a "bent" structure that disrupts liquid crystalline packing.

Trans-Isomer: The substituents are on opposite sides (equatorial-equatorial), creating a

linear, rod-like structure.
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Figure 1: Stereochemical relationship between Cis and Trans isomers. The Trans isomer is the

target for functional materials.

Synthesis & Manufacturing Pathways
The synthesis of 4-(4-methylcyclohexyl)aniline generally follows the "PCH"

(PhenylCycloHexane) route established for liquid crystals. The primary challenge is maximizing

the trans/cis ratio.

Route A: The Friedel-Crafts / Hydrogenation Sequence
(Industrial Standard)
This route builds the carbon skeleton first, then introduces the amine.

Acylation: Benzene is reacted with trans-4-methylcyclohexanecarbonyl chloride under

Friedel-Crafts conditions (AlCl₃) to yield the ketone.

Reduction: The ketone is reduced (Wolff-Kishner or Clemmensen) to (trans-4-

methylcyclohexyl)benzene.

Nitration: Electrophilic aromatic substitution with HNO₃/H₂SO₄ yields 4-(trans-4-

methylcyclohexyl)nitrobenzene.

Reduction: Catalytic hydrogenation (H₂/Pd-C) converts the nitro group to the amine.

Route B: Direct Coupling (Convergent Synthesis)
A more modern approach using organometallic coupling.

Grignard Formation: 4-Bromo-1-methylcyclohexane (trans-rich) is converted to its Grignard

reagent.

Coupling: Reacted with p-bromoaniline (protected) or p-bromonitrobenzene using a Pd

catalyst (Kumada or Negishi coupling).

Deprotection/Reduction: Yields the final aniline.
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Detailed Protocol: Nitration-Reduction Route
Note: This protocol assumes the starting material is (trans-4-methylcyclohexyl)benzene.

Step 1: Nitration

Dissolve 10 mmol of (trans-4-methylcyclohexyl)benzene in acetic anhydride.

Cool to 0°C. Dropwise add a mixture of fuming HNO₃ and conc. H₂SO₄.[1]

Stir at 10-20°C for 2 hours.

Quench on ice. Extract with Dichloromethane (DCM).

Purification: Recrystallize from Ethanol to remove ortho-isomers.

Step 2: Hydrogenation

Dissolve the nitro-intermediate in Ethanol/THF (1:1).

Add 10 mol% Pd/C (10%) catalyst.

Stir under H₂ atmosphere (balloon or 3 atm) for 4-6 hours.

Filter through Celite to remove catalyst.

Evaporate solvent to yield crude aniline.

Final Purification: Recrystallization from Hexane/Toluene or Vacuum Sublimation.
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Start: (trans-4-methylcyclohexyl)benzene

Nitration
(HNO3, H2SO4, 0°C)

Intermediate:
4-(trans-4-methylcyclohexyl)nitrobenzene

Reduction
(H2, Pd/C, EtOH)

End Product:
4-(trans-4-methylcyclohexyl)aniline

Click to download full resolution via product page

Figure 2: Step-by-step synthesis workflow from the hydrocarbon precursor.

Analytical Characterization
To validate the identity and purity of the synthesized compound, the following analytical

signatures must be confirmed.
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Technique Expected Signature / Interpretation

¹H-NMR (CDCl₃)

Aromatic Region: Two doublets (AA'BB' system)

at δ ~6.6 ppm (ortho to NH₂) and δ ~7.0 ppm

(meta to NH₂). Amine: Broad singlet at δ ~3.5

ppm (NH₂). Cyclohexyl: Multiplets at δ 1.0–2.5

ppm. Methyl: Doublet at δ ~0.9 ppm (indicative

of methyl group).

¹³C-NMR

Aromatic Carbons: Signals at ~144 ppm (C-N),

~138 ppm (C-Cyclohexyl), ~127 ppm, ~115

ppm. Aliphatic Carbons: Distinct peaks for

cyclohexyl ring carbons and the methyl group

(~22 ppm).

IR Spectroscopy

N-H Stretch: Doublet at 3300–3400 cm⁻¹

(Primary amine). C-H Stretch: 2850–2950 cm⁻¹

(Aliphatic). Aromatic C=C: ~1500, 1600 cm⁻¹.

Mass Spectrometry

Molecular Ion (M⁺): 189.3 m/z. Base Peak:

Often the tropylium ion or cleavage of the

methyl group.

Applications in Materials Science
Liquid Crystal Mesogens
This aniline is a precursor to Schiff Base and Azo liquid crystals.

Reaction: Condensation with substituted benzaldehydes (e.g., 4-methoxybenzaldehyde).

Product: MBBA analogs. The trans-cyclohexyl ring provides a lower viscosity and better UV

stability compared to a second phenyl ring (biphenyls).

Role: The "tail" (methylcyclohexyl) acts as a rigid core extender that stabilizes the nematic

phase.

Pharmaceutical Intermediates
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While less common than in materials science, the 4-cyclohexylaniline scaffold is found in

certain kinase inhibitors and antifungal agents, where the cyclohexyl group acts as a lipophilic

bulk to fill hydrophobic pockets in enzymes.

Safety & Handling (MSDS Summary)
Hazard Classification: Acute Tox. 3 (Oral/Dermal/Inhalation).

Mechanism: Like all anilines, this compound can cause methemoglobinemia (oxidation of

hemoglobin), leading to cyanosis and hypoxia.

Handling:

PPE: Nitrile gloves, safety goggles, and face shield. Work in a fume hood.

Storage: Store under nitrogen (air-sensitive; oxidizes to brown/black solids). Keep cool

and dry.

First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 (PEG400)

or soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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